Cas no 918799-08-3 (1,3-Pentanediol, 2-methyl-1-(4-nitrophenyl)-, (1S,2R,3R)-)

• Product Name: 1,3-Pentanediol, 2-methyl-1-(4-nitrophenyl)-, (1S,2R,3R)-
• CAS No: 918799-08-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 770875
• PubChem ID: 71426396
• Update Time: 2025-04-19

1,3-Pentanediol, 2-methyl-1-(4-nitrophenyl)-, (1S,2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol, 2-methyl-1-(4-nitrophenyl)-, (1S,2R,3R)-
• DTXSID40845154
• (1S,2R,3R)-2-methyl-1-(4-nitrophenyl)pentane-1,3-diol
• 918799-08-3

• Inchi： 1S/C12H17NO4/c1-3-11(14)8(2)12(15)9-4-6-10(7-5-9)13(16)17/h4-8,11-12,14-15H,3H2,1-2H3/t8-,11-,12+/m1/s1
• InChI Key： FOOWCZAPFNVTAR-FXAINCCUSA-N
• SMILES： O[C@H](CC)[C@@H](C)[C@@H](C1C=CC(=CC=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.3Ų